Cas no 2228210-51-1 (tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate
• CAS No: 2228210-51-1
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 6027685
• PubChem ID: 165801928
• Update Time: 2025-06-11

tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate
• tert-butyl N-[3-(2-azidoethyl)oxolan-3-yl]carbamate
• 2228210-51-1
• EN300-1899008

• Inchi： 1S/C11H20N4O3/c1-10(2,3)18-9(16)14-11(4-6-13-15-12)5-7-17-8-11/h4-8H2,1-3H3,(H,14,16)
• InChI Key： BNBMERMDWIQJLF-UHFFFAOYSA-N
• SMILES： O1CCC(CCN=[N+]=[N-])(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.15354051g/mol
• Monoisotopic Mass: 256.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.9Ų

Additional information on tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate (CAS No. 2228210-51-1)

The compound tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate (CAS No. 2228210-51-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and materials science. Its unique structural features, including the azidoethyl and oxolan-3-ylcarbamate moieties, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in click chemistry, a rapidly growing area that enables efficient and selective molecular coupling reactions.

One of the most compelling aspects of tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate is its role in bioconjugation. The azido group (-N₃) is a key functional group that participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely used to attach fluorescent labels, peptides, or other biomolecules to larger structures, making it invaluable in proteomics and drug delivery systems. The compound’s tert-butyl carbamate (Boc) protecting group further enhances its utility by providing stability during synthetic processes.

In recent years, the demand for high-purity intermediates like CAS No. 2228210-51-1 has surged, driven by advancements in precision medicine and biopharmaceuticals. Scientists are exploring its use in designing targeted therapies, where the azidoethyl moiety can serve as a linker for attaching payloads to antibodies or other targeting agents. This aligns with the growing trend of antibody-drug conjugates (ADCs), a hot topic in oncology research.

From a synthetic perspective, tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate exemplifies the importance of modular chemistry. Its structure allows for straightforward modifications, enabling researchers to tailor its properties for specific applications. For instance, the oxolan-3-yl ring provides a rigid scaffold that can influence the spatial orientation of attached functional groups, a critical factor in molecular recognition and enzyme inhibition studies.

The compound’s stability under various conditions also makes it a candidate for polymer chemistry. Incorporating azido-functionalized building blocks into polymers can yield materials with unique properties, such as self-healing capabilities or stimuli-responsive behavior. These innovations are particularly relevant in the context of smart materials, a field that has seen exponential growth due to its applications in wearable technology and soft robotics.

Quality control is paramount when working with CAS No. 2228210-51-1, as impurities can affect downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets the stringent standards required for pharmaceutical-grade use. This emphasis on purity reflects the broader industry shift toward green chemistry and sustainable practices, another trending topic among researchers and manufacturers alike.

In summary, tert-butyl N-3-(2-azidoethyl)oxolan-3-ylcarbamate (CAS No. 2228210-51-1) is a multifaceted compound with broad applicability across cutting-edge scientific disciplines. Its integration into click chemistry, bioconjugation, and materials science underscores its value as a tool for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of drug development and advanced materials.